Cas no 92177-99-6 (Peroxide, bis(3,3,5-trimethyl-1-oxohexyl))

• Product name: Peroxide, bis(3,3,5-trimethyl-1-oxohexyl)
• CAS No: 92177-99-6
• MF: C₁₈H₃₄O₄
• MW: 314.46016
• CID: 754277
• PubChem ID: 21903710

Peroxide, bis(3,3,5-trimethyl-1-oxohexyl) Chemical and Physical Properties

Names and Identifiers

• Peroxide, bis(3,3,5-trimethyl-1-oxohexyl)
• 3,3,5-trimethylhexanoyl 3,3,5-trimethylhexaneperoxoate
• DTXSID40619796
• SCHEMBL182348
• 92177-99-6

• Inchi： InChI=1S/C18H34O4/c1-13(2)9-17(5,6)11-15(19)21-22-16(20)12-18(7,8)10-14(3)4/h13-14H,9-12H2,1-8H3
• InChI Key： WPIYAXQPRQYXCN-UHFFFAOYSA-N
• SMILES： CC(C)CC(C)(C)CC(=O)OOC(=O)CC(C)(C)CC(C)C

Computed Properties

• Exact Mass: 314.24570956g/mol
• Monoisotopic Mass: 314.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 52.6Ų